4/'-fluoro-4-[4-(o-methoxyphenyl)piperazin-1-yl]butyrophenone dihydrogen phosphate
4/'-fluoro-4-[4-(o-methoxyphenyl)piperazin-1-yl]butyrophenone dihydrogen phosphate
Brand Name:
Vulcanchem
CAS No.:
1057-86-9
VCID:
VC0090494
InChI:
InChI=1S/C21H25FN2O2.H3O4P/c1-26-21-7-3-2-5-19(21)24-15-13-23(14-16-24)12-4-6-20(25)17-8-10-18(22)11-9-17;1-5(2,3)4/h2-3,5,7-11H,4,6,12-16H2,1H3;(H3,1,2,3,4)
SMILES:
COC1=CC=CC=C1N2CCN(CC2)CCCC(=O)C3=CC=C(C=C3)F.OP(=O)(O)O
Molecular Formula:
C21H28FN2O6P
Molecular Weight:
454.435
4/'-fluoro-4-[4-(o-methoxyphenyl)piperazin-1-yl]butyrophenone dihydrogen phosphate
CAS No.: 1057-86-9
Main Products
VCID: VC0090494
Molecular Formula: C21H28FN2O6P
Molecular Weight: 454.435
![4/'-fluoro-4-[4-(o-methoxyphenyl)piperazin-1-yl]butyrophenone dihydrogen phosphate - 1057-86-9](/images/no_structure.jpg)
| CAS No. | 1057-86-9 |
|---|---|
| Product Name | 4/'-fluoro-4-[4-(o-methoxyphenyl)piperazin-1-yl]butyrophenone dihydrogen phosphate |
| Molecular Formula | C21H28FN2O6P |
| Molecular Weight | 454.435 |
| IUPAC Name | 1-(4-fluorophenyl)-4-[4-(2-methoxyphenyl)piperazin-1-yl]butan-1-one;phosphoric acid |
| Standard InChI | InChI=1S/C21H25FN2O2.H3O4P/c1-26-21-7-3-2-5-19(21)24-15-13-23(14-16-24)12-4-6-20(25)17-8-10-18(22)11-9-17;1-5(2,3)4/h2-3,5,7-11H,4,6,12-16H2,1H3;(H3,1,2,3,4) |
| Standard InChIKey | ZOJCVJVTZBRZQU-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1N2CCN(CC2)CCCC(=O)C3=CC=C(C=C3)F.OP(=O)(O)O |
| Synonyms | 4/'-fluoro-4-[4-(o-methoxyphenyl)piperazin-1-yl]butyrophenone dihydrogen phosphate |
| Last Modified | Aug 20 2021 |
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